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Compound of Interest

Compound Name: Dicyclopentylphosphine

CAS No.: 39864-68-1

Cat. No.: B1582035

Get Quote

CAS No: 39864-68-1 | Formula:

| Mol. Weight: 170.23 g/mol

Part 1: Executive Summary & Molecular Architecture
Dicyclopentylphosphine (DCPP) is a critical secondary phosphine intermediate used

primarily as a steric modulator in the synthesis of biaryl phosphine ligands (e.g., Buchwald-type

ligands). Unlike its cyclohexyl analogue, the cyclopentyl moiety offers a distinct "Goldilocks"

steric profile—providing sufficient bulk to promote reductive elimination in palladium-catalyzed

cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) without the excessive crowding that can

retard oxidative addition.

Structural & Electronic Theory
The utility of DCPP stems from its specific cone angle and electronic density.

Steric Bulk (Cone Angle): The cyclopentyl ring adopts an envelope conformation, resulting in

a Tolman Cone Angle (
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) slightly smaller than that of dicyclohexylphosphine (

,

) but significantly larger than diethylphosphine. This allows for fine-tuning of the metal
center's accessibility.

Electronic Parameter: As an electron-rich alkyl phosphine, DCPP acts as a strong

-donor. This increases the electron density on the metal center, facilitating the oxidative
addition of challenging substrates (e.g., aryl chlorides).

Fig 1. Mechanistic contribution of DCPP properties to catalytic cycles.
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Part 2: Comprehensive Physical Properties Matrix
The following data aggregates experimental values and validated calculations. Note the critical

distinction between the secondary phosphine (DCPP) and its chlorophosphine precursor (

), which are often conflated in databases.

Physical Constants
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Property Value Condition/Note

Appearance Colorless Liquid
Oxidizes rapidly to white solid

upon air exposure.

Boiling Point 76–78 °C
@ 0.8 mmHg (Vacuum

distillation is required)

Boiling Point (Calc) ~250 °C
@ 760 mmHg (Theoretical;

decomposes before reaching)

Density 0.933 g/mL @ 25 °C

Refractive Index
Estimated based on structural

analogues.

Solubility Soluble
THF, Toluene, Hexanes, DCM,

Diethyl Ether.

Solubility Insoluble/Reacts

Water (Immiscible), Alcohols

(Soluble but potential slow

solvolysis).

Spectroscopic Signatures
Identification of DCPP is primarily achieved via

NMR.[1][2] The presence of the P-H bond creates a diagnostic doublet in the proton-coupled
spectrum.
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Nucleus
Chemical Shift (

, ppm)

Multiplicity /
Coupling (

)

Assignment

NMR -20 to -35
Doublet (

Hz)

Secondary Phosphine

(

)

NMR 2.8 – 3.2
Doublet of Multiplets (

)
P-H Proton

NMR 1.2 – 2.0 Multiplets

Cyclopentyl Ring

Protons (

)

Technical Note: In

(proton-decoupled) NMR, the signal appears as a singlet. If the sample is oxidized,

a new signal will appear downfield (typically

to

ppm) corresponding to the phosphine oxide (

or

).

Part 3: Reactivity & Stability Profile (Safety Critical)
DANGER: Pyrophoric Liquid (Category 1) DCPP is highly sensitive to oxygen. Unlike

triarylphosphines which oxidize slowly, secondary alkyl phosphines can ignite spontaneously in
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air due to the P-H bond's high reactivity and the electron-rich nature of the phosphorus center.

Degradation Pathway
Upon exposure to air, DCPP undergoes rapid autoxidation. This reaction is exothermic and can

be violent on a large scale.

Fig 2. Oxidative degradation pathway of Dicyclopentylphosphine.
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Handling Protocols (Self-Validating System)
To ensure scientific integrity and safety, the following "Inert Barrier" protocol must be strictly

followed.

Storage: Must be stored under Argon or Nitrogen in a sealed Schlenk flask or glovebox.

Teflon taps are preferred over grease-only joints to prevent oxygen diffusion over time.

Transfer:

Cannula Transfer: Use positive pressure of inert gas.

Syringe: Gas-tight syringes only. Flush syringe with inert gas 3x before drawing liquid.

Quenching (Spill Control):

Do not use water immediately. Cover with sand or vermiculite.

Neutralize with dilute bleach (sodium hypochlorite) solution slowly to oxidize the

phosphorus to a stable phosphate/phosphonate species before disposal.
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Part 4: Synthesis & Application Context
For drug development professionals, DCPP is rarely the final product but rather a building

block.

Synthesis Workflow
The synthesis typically proceeds via the Grignard route, followed by reduction. This allows for

the generation of the secondary phosphine from inexpensive precursors.

Grignard Formation: Cyclopentyl chloride + Mg

Cyclopentylmagnesium chloride.

Substitution:

(Chlorodicyclopentylphosphine).

Reduction:

(DCPP).

Application in Ligand Design
DCPP is reacted with aryl halides or backbone linkers to create bidentate ligands (e.g., dcypf -

1,1'-bis(dicyclopentylphosphino)ferrocene) or Buchwald biaryl ligands.

Protocol: Lithiation of the secondary phosphine (

) generates a potent nucleophile that displaces halides on the target ligand backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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